Cas no 132334-39-5 (dimethyl-1,3-oxazole-5-carboxamide)

Dimethyl-1,3-oxazole-5-carboxamide is a heterocyclic organic compound featuring a 1,3-oxazole core substituted with a carboxamide group at the 5-position and two methyl groups. This structure imparts stability and versatility, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its oxazole moiety contributes to enhanced metabolic stability and bioavailability, while the carboxamide group offers functionalization potential for further derivatization. The compound's well-defined reactivity profile allows for selective modifications, facilitating its use in the development of biologically active molecules. Its synthetic utility is further underscored by its compatibility with a range of reaction conditions, making it a practical choice for medicinal chemistry and material science applications.
dimethyl-1,3-oxazole-5-carboxamide structure
132334-39-5 structure
Product Name:dimethyl-1,3-oxazole-5-carboxamide
CAS No:132334-39-5
MF:C6H8N2O2
MW:140.139921188354
MDL:MFCD16990002
CID:102186
PubChem ID:14740834
Update Time:2025-06-07

dimethyl-1,3-oxazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 5-Oxazolecarboxamide,2,4-dimethyl-
    • 5-Oxazolecarboxamide,2,4-dimethyl-(9CI)
    • dimethyl-1,3-oxazole-5-carboxamide
    • CS-0375088
    • AKOS017413695
    • EN300-2960824
    • 2,4-dimethyl-1,3-oxazole-5-carboxamide
    • Z1216817898
    • 2,4-Dimethyloxazole-5-carboxamide
    • 132334-39-5
    • SCHEMBL114334
    • MDL: MFCD16990002
    • Inchi: 1S/C6H8N2O2/c1-3-5(6(7)9)10-4(2)8-3/h1-2H3,(H2,7,9)
    • InChI Key: IVZDOEYIBDCBQV-UHFFFAOYSA-N
    • SMILES: O1C(C)=NC(C)=C1C(N)=O

Computed Properties

  • Exact Mass: 140.058577502g/mol
  • Monoisotopic Mass: 140.058577502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 69.1Ų

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